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Compound of Interest

Compound Name: 3-Methyl-3-octanol

Cat. No.: B1583038

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 3-Methyl-3-
octanol (CAS No: 5340-36-3), a tertiary alcohol used in various research and development

applications. Adherence to these protocols is crucial to ensure personnel safety and maintain
the integrity of the chemical.

Chemical and Physical Properties

Proper handling and storage procedures are predicated on a thorough understanding of the
substance's physical and chemical properties.
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Property Value Source(s)

Molecular Formula C9H200 [1]

Molecular Weight 144.25 g/mol [1][2]

Appearance Clear, colorless liquid [3]

Boiling Point 127 °C (lit.) [2]

Melting Point No data available [3]

) 72.78 °C (163.0 °F) - closed

Flash Point [2]
cup

Density 0.822 g/mL at 25 °C (lit.) [2]

B Soluble in alcohol. Insoluble in

Solubility [4]

water.

0.217000 mmHg @ 25.00 °C
Vapor Pressure [4]
(est)

Hazard Identification and Safety Precautions

3-Methyl-3-octanol is classified as a hazardous substance. The following table outlines its
hazard statements according to the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS).
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e L Precautionary
Hazard Class GHS Classification Source(s)
Statement(s)

H315: Causes skin
irritation. P264, P280,

Skin
) o Category 2 P302+P352, [1][2]13]
Corrosion/Irritation
P332+P313,
P362+P364

H319: Causes serious

Serious Eye eye irritation. P280,
o Category 2 [11[2][3]
Damage/Eye Irritation P305+P351+P338,
P337+P313

-~ H335: May cause
Specific target organ

o ] Category 3 respiratory irritation.
toxicity — single ] [21[31[5]
(Respiratory system) P261, P271,
exposure
P304+P340, P312
H227: Combustible
o liquid. P210, P280,
Flammable liquids Category 4 [3]

P370+P378,
P403+P235, P501

Signal Word: Warning[2]

Personal Protective Equipment (PPE): A risk assessment should always be conducted to
determine the appropriate PPE. However, the following are generally recommended[5]:

» Eye Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-approved
safety goggles are mandatory.[5] A face shield may be necessary when handling larger
guantities[6].

o Hand Protection: Handle with chemically resistant gloves (e.qg., nitrile, butyl rubber). Gloves
must be inspected prior to use.[5][6]

o Skin and Body Protection: Wear an impervious lab coat and appropriate protective clothing
to prevent skin exposure.[5]
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o Respiratory Protection: Use only in a well-ventilated area, preferably in a chemical fume
hood.[5] If a risk assessment indicates the need for a respirator, use a NIOSH-approved
respirator or one conforming to European Standard EN 14387.[2][5]

Experimental Protocols

The following protocols provide a general framework for the safe handling of 3-Methyl-3-
octanol in a laboratory setting. Specific experimental procedures should be adapted based on
the nature of the research.

e Preparation:
o Ensure a chemical fume hood is operational and the work area is clean and uncluttered.
o Assemble all necessary equipment and reagents.
o Don the appropriate personal protective equipment (PPE) as outlined in Section 2.

 Aliquoting and Transfer:

o

Perform all transfers of 3-Methyl-3-octanol within a chemical fume hood to minimize
inhalation exposure.

o

Use spark-proof tools and equipment to prevent ignition of vapors.[7][8]

Ground and bond containers and receiving equipment during transfers to prevent static

o

discharge.[7]

o

Avoid contact with skin and eyes.[5]

e Post-Handling:

[¢]

Tightly close the container immediately after use.[3]

o

Decontaminate all equipment that has come into contact with the chemical.

o

Remove and properly dispose of contaminated PPE.
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o Wash hands and any exposed skin thoroughly after handling.[3]

 In case of skin contact: Immediately wash with plenty of soap and water. If skin irritation
occurs, get medical advice/attention. Take off contaminated clothing and wash it before
reuse.[3]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[3]

« If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[3]

« If swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.[9]

 In case of fire: Use CO2, dry chemical, or foam for extinction.[3] Water spray can be used to
cool unopened containers.[9]

Storage Procedures

Proper storage of 3-Methyl-3-octanol is essential for maintaining its stability and preventing
accidents.

Store in a well-ventilated place.[3]

Keep the container tightly closed.[3][7]

Store in a cool, dry place away from heat, sparks, open flames, and other ignition sources.[3]

[7]

Store apart from incompatible materials such as strong oxidizing agents.[3]

The storage class for this chemical is 10 - Combustible liquids.[2]

Visualizations

The following diagrams illustrate key workflows and logical relationships for the safe handling
and storage of 3-Methyl-3-octanol.
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Preparation Handling Post-Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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